![molecular formula C21H17BrN2O3 B5915476 N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide](/img/structure/B5915476.png)
N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide, also known as 2-Br-N-(2-furyl)-N-(5-benzyl-1,3,4-thiadiazol-2-yl)benzamide, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of benzamides and has been shown to possess various biological activities.
Mechanism of Action
The mechanism of action of N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, inhibit cell proliferation, and inhibit angiogenesis. In addition, it has been shown to have immunomodulatory effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide in lab experiments is that it has been extensively studied and its properties are well-known. However, one of the limitations is that it is a relatively complex compound to synthesize, which may limit its availability for certain experiments.
Future Directions
There are several future directions for research on N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide. One direction is to investigate its potential use as a therapeutic agent for various diseases, including cancer, fungal infections, and viral infections. Another direction is to investigate its mechanism of action in more detail, in order to better understand how it exerts its biological effects. Additionally, further research could be conducted to optimize the synthesis method for this compound, in order to make it more widely available for research purposes.
Synthesis Methods
The synthesis of N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide involves several steps. The starting material is 2-bromo-N-(2-furyl)benzamide, which is reacted with potassium tert-butoxide to form the corresponding enolate. This enolate is then reacted with 5-benzyl-1,3,4-thiadiazol-2-yl chloride to form the desired compound.
Scientific Research Applications
N-[1-[(benzylamino)carbonyl]-2-(2-furyl)vinyl]-2-bromobenzamide has been extensively studied for its potential therapeutic applications. It has been shown to possess anticancer, antifungal, and antiviral activities. In addition, it has been investigated for its potential use as a diagnostic tool for cancer.
properties
IUPAC Name |
N-[(E)-3-(benzylamino)-1-(furan-2-yl)-3-oxoprop-1-en-2-yl]-2-bromobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN2O3/c22-18-11-5-4-10-17(18)20(25)24-19(13-16-9-6-12-27-16)21(26)23-14-15-7-2-1-3-8-15/h1-13H,14H2,(H,23,26)(H,24,25)/b19-13+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCSWXUGTGSRVJA-CPNJWEJPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C(=CC2=CC=CO2)NC(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CNC(=O)/C(=C\C2=CC=CO2)/NC(=O)C3=CC=CC=C3Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.